Cas no 898772-09-3 (3'-Azetidinomethyl-2,4-dichlorobenzophenone)

3'-Azetidinomethyl-2,4-dichlorobenzophenone is a specialized benzophenone derivative featuring an azetidinomethyl substituent at the 3' position and dichloro groups at the 2 and 4 positions of the benzophenone core. This structural configuration imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active compounds. The azetidine ring enhances steric and electronic properties, while the dichloro substitution pattern contributes to stability and selectivity in further functionalization. Its well-defined molecular architecture is advantageous for applications in medicinal chemistry, where precise control over molecular interactions is critical. The compound is typically handled under controlled conditions due to its reactive functional groups.

3'-Azetidinomethyl-2,4-dichlorobenzophenone structure

898772-09-3 structure

Product Name:3'-Azetidinomethyl-2,4-dichlorobenzophenone

CAS No:898772-09-3

MF:C₁₇H₁₅Cl₂NO

MW:320.213102579117

MDL:MFCD03842104

CID:870916

PubChem ID:24724878

Update Time:2025-11-06

3'-Azetidinomethyl-2,4-dichlorobenzophenone Chemical and Physical Properties

Names and Identifiers

- [3-(azetidin-1-ylmethyl)phenyl]-(2,4-dichlorophenyl)methanone
- 3'-AZETIDINOMETHYL-2,4-DICHLOROBENZOPHENONE
- 3'-AZETIDIN-1-YLMETHYL-2,4-DICHLOROBENZOPHENONE
- DTXSID60643275
- SB51573
- 1-{[3-(2,4-DICHLOROBENZOYL)PHENYL]METHYL}AZETIDINE
- MFCD03842104
- AKOS016020577
- 898772-09-3
- {3-[(Azetidin-1-yl)methyl]phenyl}(2,4-dichlorophenyl)methanone
- (3-(Azetidin-1-ylmethyl)phenyl)(2,4-dichlorophenyl)methanone
- 3'-Azetidinomethyl-2,4-dichlorobenzophenone
- MDL： MFCD03842104
- Inchi： 1S/C17H15Cl2NO/c18-14-5-6-15(16(19)10-14)17(21)13-4-1-3-12(9-13)11-20-7-2-8-20/h1,3-6,9-10H,2,7-8,11H2
- InChI Key： ZLLHEKSNNAOOEB-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C(C1=CC=CC(=C1)CN1CCC1)=O)Cl

Computed Properties

Exact Mass: 319.05300
Monoisotopic Mass: 319.0530695g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 20.3Å²

Experimental Properties

Density: 1.321
Boiling Point: 447.3°C at 760 mmHg
Flash Point: 224.3°C
Refractive Index: 1.629
PSA: 20.31000
LogP: 4.36800

3'-Azetidinomethyl-2,4-dichlorobenzophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A095930-250mg	3'-Azetidinomethyl-2,4-dichlorobenzophenone	898772-09-3		250mg	$ 440.00	2022-06-08
TRC	A095930-500mg	3'-Azetidinomethyl-2,4-dichlorobenzophenone	898772-09-3		500mg	$ 735.00	2022-06-08
Chemenu	CM284315-1g	(3-(Azetidin-1-ylmethyl)phenyl)(2,4-dichlorophenyl)methanone	898772-09-3	95%	1g	$409	2021-06-09
Chemenu	CM284315-5g	(3-(Azetidin-1-ylmethyl)phenyl)(2,4-dichlorophenyl)methanone	898772-09-3	95%	5g	$1320	2021-06-09
Chemenu	CM284315-1g	(3-(Azetidin-1-ylmethyl)phenyl)(2,4-dichlorophenyl)methanone	898772-09-3	95%	1g	$450	2023-03-07
abcr	AB364890-1 g	3'-Azetidinomethyl-2,4-dichlorobenzophenone, 97%; .	898772-09-3	97%	1 g	€932.90	2023-07-19
abcr	AB364890-2 g	3'-Azetidinomethyl-2,4-dichlorobenzophenone, 97%; .	898772-09-3	97%	2 g	€1,677.00	2023-07-19
abcr	AB364890-1g	3'-Azetidinomethyl-2,4-dichlorobenzophenone, 97%; .	898772-09-3	97%	1g	€932.10	2025-04-15
abcr	AB364890-2g	3'-Azetidinomethyl-2,4-dichlorobenzophenone, 97%; .	898772-09-3	97%	2g	€1674.30	2025-04-15
A2B Chem LLC	AH89090-1g	(3-(Azetidin-1-ylmethyl)phenyl)(2,4-dichlorophenyl)methanone	898772-09-3	97%	1g	$644.00	2024-04-19